(2R)-1-tert-butoxycarbonyl-2-propyl-pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-propylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H23NO4/c1-5-7-13(10(15)16)8-6-9-14(13)11(17)18-12(2,3)4/h5-9H2,1-4H3,(H,15,16)/t13-/m1/s1
• InChI Key: JPVUNRZZXRGUBY-CYBMUJFWSA-N
• Canonical SMILES: CCCC1(CCCN1C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CCC[C@@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol
• CAS No.: 706806-57-7

Description

(2R)-1-tert-butoxycarbonyl-2-propyl-pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H23NO4 and its molecular weight is 257.33. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Synthesis

• The pyrrolidine ring in related compounds often adopts an envelope conformation, which is crucial for understanding the stereochemistry and reactivity of such molecules. For instance, studies on N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline revealed significant insights into the crystal packing and intermolecular interactions of these molecules (Rajalakshmi et al., 2013).
• Synthesis and crystal structure investigations of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate provide foundational knowledge for the preparation and structural characterization of pyrrolidine derivatives, highlighting the importance of these methods in developing novel organic compounds (Naveen et al., 2007).

Medicinal Chemistry and Drug Discovery

• Research into the metabolic pathways of prostaglandin E2 agonists, including compounds with tert-butyl groups, has uncovered crucial details about their biotransformation, which is vital for the development of therapeutics aimed at bone fracture healing (Prakash et al., 2008).
• The asymmetric synthesis of piperidinedicarboxylic acid derivatives, including those with tert-butoxycarbonyl protection, is fundamental in creating chiral building blocks for pharmaceuticals, showcasing the role of stereochemistry in drug design and synthesis (Xue et al., 2002).

Material Science and Organic Synthesis

• Studies on the reaction of dicarbonates with carboxylic acids, catalyzed by weak Lewis acids, provide insights into synthesizing esters and anhydrides, highlighting the versatility of tert-butyl alcohol in organic synthesis. This research contributes to the development of new synthetic pathways for organic compounds and materials (Bartoli et al., 2007).